Cas no 832698-01-8 ((5-Ethynyl-pyridin-2-yl)-carbamic Acid tert-butyl ester)

• Product Name: (5-Ethynyl-pyridin-2-yl)-carbamic Acid tert-butyl ester
• CAS No: 832698-01-8
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 675106
• PubChem ID: 58362538
• Update Time: 2025-05-26

(5-Ethynyl-pyridin-2-yl)-carbamic Acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (5-ethynyl-2-pyridinyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(5-ethynylpyridin-2-yl)carbamate
• tert-Butyl(5-ethynylpyridin-2-yl)carbamate
• TERT-BUTYL 5-ETHYNYLPYRIDIN-2-YLCARBAMATE
• CS-0377841
• EN300-6197490
• A917414
• (5-ETHYNYL-PYRIDIN-2-YL)-CARBAMIC ACID TERT-BUTYL ESTER
• AB68988
• 832698-01-8
• DTXSID30729136
• FZEAKLPROMKGPH-UHFFFAOYSA-N
• SCHEMBL5015564
• tert-Butyl (5-ethynylpyridin-2-yl)carbamate
• DB-130674
• G74828
• (5-Ethynyl-pyridin-2-yl)-carbamic Acid tert-butyl ester

• Inchi： 1S/C12H14N2O2/c1-5-9-6-7-10(13-8-9)14-11(15)16-12(2,3)4/h1,6-8H,2-4H3,(H,13,14,15)
• InChI Key： FZEAKLPROMKGPH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C#C)=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (5-Ethynyl-pyridin-2-yl)-carbamic Acid tert-butyl ester

Introduction to (5-Ethynyl-pyridin-2-yl)-carbamic Acid tert-butyl ester (CAS No. 832698-01-8)

(5-Ethynyl-pyridin-2-yl)-carbamic Acid tert-butyl ester (CAS No. 832698-01-8) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and synthetic biology. This compound, characterized by its unique structural features, has been extensively studied for its potential applications in drug discovery and development. The tert-butyl ester group provides stability and enhances the solubility of the molecule, making it an attractive candidate for various chemical reactions and biological assays.

The 5-ethynyl substituent on the pyridine ring is a key functional group that imparts reactivity and versatility to the molecule. This substituent can undergo a variety of chemical transformations, including copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are widely used in click chemistry. The CuAAC reaction is particularly valuable in the synthesis of complex molecules and bioconjugates, enabling the formation of stable triazole linkages with high efficiency and selectivity.

Recent research has highlighted the importance of (5-Ethynyl-pyridin-2-yl)-carbamic Acid tert-butyl ester in the development of novel therapeutic agents. For instance, studies have shown that this compound can be used as a building block in the synthesis of pyridine-based drugs, which are known for their diverse biological activities. Pyridine derivatives have been explored for their potential as anti-inflammatory, anti-cancer, and neuroprotective agents. The tert-butyl ester group can be selectively cleaved under mild conditions, allowing for the introduction of other functional groups that can modulate the pharmacological properties of the final product.

In addition to its applications in drug discovery, (5-Ethynyl-pyridin-2-yl)-carbamic Acid tert-butyl ester has also found use in materials science. The presence of the ethynyl group makes it suitable for surface functionalization and the creation of functional coatings. This property is particularly useful in the development of advanced materials for biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

The synthesis of (5-Ethynyl-pyridin-2-yl)-carbamic Acid tert-butyl ester typically involves a multi-step process that includes the formation of the pyridine ring, introduction of the ethynyl group, and protection with the tert-butyl ester. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of 2-chloro-5-ethynylpyridine with tert-butyl carbamate in the presence of a base. This method provides high yields and good purity, making it suitable for large-scale production.

Recent advancements in synthetic methodologies have further optimized the production of (5-Ethynyl-pyridin-2-yl)-carbamic Acid tert-butyl ester. Green chemistry principles have been applied to reduce environmental impact and improve sustainability. For instance, catalytic systems using earth-abundant metals have been developed to enhance reaction efficiency while minimizing waste generation. These improvements not only make the synthesis more cost-effective but also align with global efforts to promote sustainable chemical practices.

In conclusion, (5-Ethynyl-pyridin-2-yl)-carbamic Acid tert-butyl ester (CAS No. 832698-01-8) is a valuable compound with a wide range of applications in medicinal chemistry, materials science, and synthetic biology. Its unique structural features and reactivity make it an essential building block for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this versatile molecule, solidifying its importance in modern scientific endeavors.